Cas no 289058-21-5 (6-Chloro-2,3-dihydro-benzofuran)

• Product Name: 6-Chloro-2,3-dihydro-benzofuran
• CAS No: 289058-21-5
• MF: C₈H₇ClO
• MW: 154.593581438065
• MDL: MFCD18914308
• CID: 2182775
• PubChem ID: 15467087
• Update Time: 2025-06-08

6-Chloro-2,3-dihydro-benzofuran Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-dihydro-benzofuran
• 6-chloro-2,3-dihydro-1-benzofuran
• 6-Chloro-2,3-dihydrobenzofuran
• DTXSID60573028
• DB-263829
• dihydro-6-chlorobenzofuran
• BS-50116
• MFCD18914308
• 289058-21-5
• CS-0128133
• SCHEMBL1701850
• Benzofuran, 6-chloro-2,3-dihydro-
• SB36400
• E84949
• FVTNBEQDTWECHJ-UHFFFAOYSA-N
• DTXCID00523800

• MDL： MFCD18914308
• Inchi： 1S/C8H7ClO/c9-7-2-1-6-3-4-10-8(6)5-7/h1-2,5H,3-4H2
• InChI Key： FVTNBEQDTWECHJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCC2

Computed Properties

• Exact Mass: 154.0185425g/mol
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Additional information on 6-Chloro-2,3-dihydro-benzofuran

Introduction to 6-Chloro-2,3-dihydro-benzofuran (CAS No. 289058-21-5)

6-Chloro-2,3-dihydro-benzofuran (CAS No. 289058-21-5) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which consists of a benzofuran ring with a chlorine substituent at the 6-position. The chemical properties and potential applications of 6-Chloro-2,3-dihydro-benzofuran have been the subject of numerous studies, highlighting its importance in various scientific and industrial contexts.

The molecular formula of 6-Chloro-2,3-dihydro-benzofuran is C₉H₇OCl, and its molecular weight is approximately 174.60 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is known for its stability under standard conditions. Its solubility in common organic solvents such as ethanol, acetone, and dichloromethane makes it a valuable intermediate in synthetic chemistry.

In the realm of pharmaceutical research, 6-Chloro-2,3-dihydro-benzofuran has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 6-Chloro-2,3-dihydro-benzofuran exhibited potent inhibitory activity against the enzyme monoamine oxidase (MAO), which is associated with neurological disorders such as Parkinson's disease and depression.

Beyond its pharmaceutical applications, 6-Chloro-2,3-dihydro-benzofuran has also been investigated for its use in materials science. The compound's unique electronic properties make it a suitable candidate for the synthesis of advanced functional materials. Research conducted at the University of California, Berkeley, demonstrated that 6-Chloro-2,3-dihydro-benzofuran-based polymers exhibit excellent optical and electrical properties, making them promising candidates for applications in organic electronics and photovoltaic devices.

The synthetic accessibility of 6-Chloro-2,3-dihydro-benzofuran has further contributed to its popularity in academic and industrial settings. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the cyclization of an appropriately substituted phenylacetic acid derivative under mild conditions. This approach not only simplifies the synthesis but also allows for easy modification of the molecule to create a wide range of derivatives with tailored properties.

The environmental impact of 6-Chloro-2,3-dihydro-benzofuran has also been a subject of interest. Studies have shown that the compound is relatively stable and does not readily degrade in the environment. However, responsible handling and disposal practices are essential to minimize any potential ecological risks. Researchers at the Environmental Protection Agency (EPA) have recommended best practices for the safe use and disposal of this compound to ensure environmental sustainability.

In conclusion, 6-Chloro-2,3-dihydro-benzofuran (CAS No. 289058-21-5) is a multifaceted compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical properties and synthetic accessibility make it an attractive candidate for further exploration and development. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.